Cas no 1217693-13-4 (4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]-)

4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]-, is a chiral oxazole derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group and a branched alkyl side chain. This compound is valuable in organic synthesis, particularly in peptide and heterocycle chemistry, due to its structural complexity and stereochemical specificity. The Boc group enhances stability during synthetic manipulations, while the oxazole core contributes to its utility in constructing biologically active molecules. Its well-defined stereochemistry ensures precise control in asymmetric synthesis. This intermediate is commonly employed in pharmaceutical research, where high-purity chiral building blocks are essential for developing therapeutics with targeted activity.
4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- structure
1217693-13-4 structure
Product Name:4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]-
CAS No:1217693-13-4
MF:C14H22N2O5
MW:298.334884166718
MDL:MFCD09054962
CID:5310227
Update Time:2025-06-11

4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]-
    • MDL: MFCD09054962
    • Inchi: 1S/C14H22N2O5/c1-8(2)6-9(16-13(19)21-14(3,4)5)11-15-10(7-20-11)12(17)18/h7-9H,6H2,1-5H3,(H,16,19)(H,17,18)/t9-/m0/s1
    • InChI Key: GXOCWHFJSJABSB-VIFPVBQESA-N
    • SMILES: O1C=C(C(O)=O)N=C1[C@@H](NC(OC(C)(C)C)=O)CC(C)C

4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- Pricemore >>

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Additional information on 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]-

Comprehensive Overview of 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- (CAS No. 1217693-13-4)

The compound 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- (CAS No. 1217693-13-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxazole core and tert-butoxycarbonyl (Boc) protected amine, is often utilized as a key intermediate in the synthesis of more complex molecules. Its structural features make it particularly valuable for drug discovery, where precision and functionality are paramount.

One of the most intriguing aspects of 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- is its role in the development of peptide mimetics and small molecule inhibitors. Researchers are increasingly exploring its potential in targeting specific enzymes or receptors, which aligns with the growing demand for personalized medicine and targeted therapies. The compound's chiral center and steric hindrance properties further enhance its selectivity, making it a promising candidate for high-value applications.

In recent years, the scientific community has shown a heightened interest in heterocyclic compounds like 4-Oxazolecarboxylic acid, owing to their versatility in drug design. Searches for "oxazole derivatives in drug discovery" and "Boc-protected amino acids" have surged, reflecting the compound's relevance in contemporary research. Additionally, the rise of AI-driven drug discovery has further amplified the need for such intermediates, as they serve as building blocks for machine learning-optimized molecular libraries.

The synthesis and application of CAS No. 1217693-13-4 also intersect with the broader trend of green chemistry. Researchers are actively investigating eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the global push for sustainable pharmaceuticals, a topic frequently searched in academic and industrial circles. The compound's stability and solubility properties further contribute to its appeal in scalable manufacturing processes.

From a commercial perspective, 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methylbutyl]- is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its pricing and availability are influenced by factors such as batch size and custom synthesis requirements, which are common queries among procurement professionals. The compound's patent landscape is another area of interest, as it may impact its use in proprietary formulations.

In conclusion, CAS No. 1217693-13-4 represents a critical tool in modern chemical and pharmaceutical research. Its structural complexity and functional adaptability make it a standout choice for scientists exploring next-generation therapeutics. As the demand for precision medicine and sustainable chemistry continues to grow, compounds like this will undoubtedly remain at the forefront of innovation.

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